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Compound of Interest

Compound Name: 3-Chlorobenzaldehyde

Cat. No.: B042229

Essential Safety and Handling Guide for 3-
Chlorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Chlorobenzaldehyde. Adherence to these guidelines is critical
for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)

3-Chlorobenzaldehyde is a hazardous substance that requires careful handling. It is classified
as causing skin irritation, serious eye irritation, and potential respiratory irritation.[1][2][3] It is
also a combustible liquid.[4]

Summary of Hazards:
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Hazard Classification

Description

Skin Irritation

Causes skin irritation upon contact.[1][2]

Eye Irritation

Causes serious eye irritation.[1][2]

Respiratory Irritation

May cause respiratory irritation if inhaled.[1][2]

Flammability

Combustible liquid with a flash point of 88°C

(190.4°F).

Mandatory Personal Protective Equipment (PPE):

PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or
glasses with side-shields
conforming to EN166 or
NIOSH standards.[1][2]

To protect against splashes
and vapors that can cause

serious eye irritation.

Hand Protection

Chemical-resistant gloves
(e.g., PVC).[4] Gloves must be
inspected before use and

disposed of properly after.[2]

To prevent skin contact which
can cause irritation and

potential sensitization.[4]

Body Protection

Impervious clothing, such as a
lab coat or overalls, and a
P.V.C. apron.[2][4]

To protect the skin from

accidental splashes or spills.

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate, a
NIOSH/MSHA or European
Standard EN 149 approved
respirator with an appropriate
filter (e.g., type A-P or ABEK)
is necessary.[1][2][4]

To prevent inhalation of vapors
which may cause respiratory

irritation.

Physical and Chemical Properties
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Property Value

Molecular Formula C7HsCIO[2]

Molecular Weight 140.57 g/mol [1][2]

Appearance Colorless to light yellow liquid.[1][4]
Boiling Point 213-214 °C

Melting Point 9-12 °C

Flash Point 88 °C (190.4 °F) - closed cup
Specific Gravity 1.241[4]

Solubilit Does not mix well with water. Soluble in
olubili
Y common organic solvents.[4][5]

Step-by-Step Handling and Operational Plan

3.1. Pre-Operational Checks:

 Verify Ventilation: Ensure the work area, preferably a chemical fume hood, has adequate
ventilation.

 Inspect PPE: Check all PPE for integrity. Ensure gloves are free of holes and safety glasses
are clean.

» Locate Safety Equipment: Confirm the location and functionality of the nearest eyewash
station, safety shower, and fire extinguisher.[4][6]

e Review SDS: Have the Safety Data Sheet (SDS) for 3-Chlorobenzaldehyde readily
accessible.

» Prepare for Spills: Have a spill kit with inert absorbent material (e.g., sand, earth, vermiculite)
ready.[7]

3.2. Handling Procedure:
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» Grounding: When transferring between containers, take measures to prevent the buildup of
electrostatic charge.[2]

o Dispensing: Carefully dispense the required amount of 3-Chlorobenzaldehyde, avoiding
splashing.

e Avoid Inhalation and Contact: Do not breathe vapors or mist.[1][2] Avoid all personal contact
with the substance.[4]

» Container Management: Keep the container tightly closed when not in use.[1][2] Opened
containers must be carefully resealed and kept upright.[2]

» Post-Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling and before eating, drinking, or smoking.[1][2]

3.3. Storage:

Store in a cool, dry, and well-ventilated area.[4]

Keep containers tightly sealed in their original packaging.[2][4]

Store away from incompatible materials such as oxidizing agents, strong bases, and strong
reducing agents.[4][6]

Protect from direct sunlight, heat, open flames, and other ignition sources.[1][4]

First Aid and Emergency Procedures
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, provide respiratory support. Seek

medical attention if you feel unwell.[1][8]

Immediately remove all contaminated clothing.
Flush the affected skin and hair with running
Skin Contact water and soap for at least 15 minutes. Seek

medical attention if irritation occurs or persists.

(410711

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][7]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[1][2][7]

In Case of a Spill:

Evacuate non-essential personnel and move upwind.[4]

Remove all ignition sources.[4]

Wearing appropriate PPE, contain the spill using inert absorbent material.[7]

Collect the absorbed material into a suitable, labeled container for disposal.[2][7]

Ventilate the area and clean the spill site.

Disposal Plan

All waste materials must be handled in accordance with local, state, and federal regulations.[4]
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e Unused Product: Unused or surplus 3-Chlorobenzaldehyde should be offered to a licensed
professional waste disposal company.[2] It may be possible to recycle the material if it is not
contaminated.[4]

o Contaminated Materials: Absorbent materials, contaminated PPE, and empty containers
should be placed in a sealed, labeled container for hazardous waste disposal. Do not mix
with other waste.

o Containers: Puncture and bury empty containers at an authorized landfill if permitted by local
regulations.[4] Otherwise, treat as hazardous waste.

o Wash Water: Do not allow wash water from cleaning equipment to enter drains. Collect all
wash water for treatment and disposal.[4]

Experimental Workflow and Safety Diagram

The following diagram illustrates the key steps and decision points for the safe handling and
disposal of 3-Chlorobenzaldehyde.
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Workflow for Safe Handling of 3-Chlorobenzaldehyde
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Caption: Safe handling and emergency workflow for 3-Chlorobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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